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Compound of Interest

Compound Name: Eucomic acid

Cat. No.: B1264881 Get Quote

An In-depth Review of its Chemical Properties, Biological Activities, and Therapeutic Potential

Abstract
Eucomic acid, a naturally occurring phenolic compound, has garnered increasing interest

within the scientific community for its potential therapeutic applications. This technical guide

provides a comprehensive overview of Eucomic acid, including its chemical identity,

physicochemical properties, and known biological activities. It is intended to serve as a

valuable resource for researchers, scientists, and drug development professionals engaged in

the exploration of novel natural products for therapeutic intervention. This document

summarizes key quantitative data, outlines detailed experimental protocols for its isolation and

analysis, and presents its putative mechanisms of action through relevant signaling pathways.

Introduction
Natural products have historically been a cornerstone of drug discovery, providing a rich source

of chemical diversity and biological activity. Eucomic acid, a phenolic acid found in a variety of

plant species, has emerged as a compound of interest due to its reported antioxidant and anti-

inflammatory properties. Understanding the fundamental chemical and biological

characteristics of Eucomic acid is crucial for unlocking its full therapeutic potential. This guide

aims to consolidate the current knowledge on Eucomic acid to facilitate further research and

development.
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Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Eucomic acid is

fundamental for its study and application. This section details its chemical identifiers and key

physicochemical data.

Chemical Identifiers
Identifier Value

CAS Number 60449-48-1

Molecular Formula C₁₁H₁₂O₆

IUPAC Name
(2R)-2-hydroxy-2-[(4-

hydroxyphenyl)methyl]butanedioic acid

Synonyms
Eucomic acid, (-)-; (2r)-2-(p-hydroxybenzyl)malic

acid

Physicochemical Data
The following table summarizes the key physicochemical properties of Eucomic acid.

Property Value

Molecular Weight 240.21 g/mol

Appearance White to off-white solid

Solubility

Soluble in methanol, ethanol, DMSO, and other

polar organic solvents. Limited solubility in

water.

Storage Store at -20°C for long-term stability.

Biological Activities and Therapeutic Potential
Eucomic acid has been reported to exhibit a range of biological activities, primarily centered

around its antioxidant and anti-inflammatory effects. These properties suggest its potential
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utility in the prevention and treatment of various diseases driven by oxidative stress and

inflammation.

Antioxidant Activity
Eucomic acid is a potent antioxidant, capable of scavenging free radicals and mitigating

oxidative stress. This activity is attributed to its phenolic structure, which can donate hydrogen

atoms to neutralize reactive oxygen species (ROS). The antioxidant capacity of Eucomic acid
suggests its potential in managing conditions associated with oxidative damage.

Anti-inflammatory Activity
Preliminary evidence suggests that Eucomic acid possesses anti-inflammatory properties.

While the precise mechanisms are still under investigation, it is hypothesized that Eucomic
acid may modulate key inflammatory signaling pathways, such as the Nuclear Factor-kappa B

(NF-κB) and Nuclear factor erythroid 2-related factor 2 (Nrf2) pathways.

Experimental Protocols
This section provides detailed methodologies for the isolation, purification, and quantitative

analysis of Eucomic acid, which are essential for researchers working with this compound.

Extraction and Isolation of Eucomic Acid from Plant
Material
The following protocol describes a general procedure for the extraction and isolation of

Eucomic acid from plant sources. This method may require optimization depending on the

specific plant matrix.

Materials:

Dried and powdered plant material

Methanol (HPLC grade)

Ethyl acetate (HPLC grade)

Hexane (HPLC grade)
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Silica gel for column chromatography (60-120 mesh)

Rotary evaporator

Chromatography columns

Procedure:

Extraction: Macerate 100 g of the dried, powdered plant material in 1 L of methanol for 48

hours at room temperature.

Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper.

Concentrate the filtrate under reduced pressure using a rotary evaporator at 40-50°C to

obtain a crude methanol extract.

Solvent Partitioning: Suspend the crude extract in water and partition successively with n-

hexane and ethyl acetate. The Eucomic acid will preferentially partition into the ethyl

acetate fraction.

Column Chromatography: Concentrate the ethyl acetate fraction to dryness. Subject the

residue to silica gel column chromatography.

Elution: Elute the column with a gradient of hexane and ethyl acetate, gradually increasing

the polarity.

Fraction Collection and Analysis: Collect the fractions and monitor them by Thin Layer

Chromatography (TLC) using a suitable solvent system (e.g., chloroform:methanol, 9:1 v/v)

and visualizing under UV light or with an appropriate staining reagent.

Purification: Combine the fractions containing Eucomic acid and further purify by

recrystallization or preparative HPLC to obtain the pure compound.

Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a validated HPLC method for the quantification of Eucomic acid.
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Instrumentation and Conditions:

HPLC System: A system equipped with a UV-Vis or Diode Array Detector (DAD).

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of 0.1% phosphoric acid in water (Solvent A) and acetonitrile

(Solvent B).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 280 nm.

Injection Volume: 10 µL.

Column Temperature: 25°C.

Procedure:

Standard Preparation: Prepare a stock solution of Eucomic acid (1 mg/mL) in methanol.

Prepare a series of working standard solutions by diluting the stock solution with the mobile

phase to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation: Dissolve a known amount of the extract or sample containing Eucomic
acid in the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

Analysis: Inject the standard and sample solutions into the HPLC system.

Quantification: Identify the Eucomic acid peak in the sample chromatogram by comparing

the retention time with that of the standard. Calculate the concentration of Eucomic acid in

the sample using the calibration curve generated from the standard solutions.

Signaling Pathways and Mechanisms of Action
While research on the specific molecular targets of Eucomic acid is ongoing, its structural

similarity to other well-studied phenolic acids suggests potential involvement in key cellular

signaling pathways related to inflammation and oxidative stress.
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Putative Anti-inflammatory Signaling Pathway: NF-κB
The NF-κB signaling pathway is a central regulator of inflammation. It is hypothesized that

Eucomic acid may exert its anti-inflammatory effects by inhibiting the activation of NF-κB.
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Caption: Putative inhibition of the NF-κB signaling pathway by Eucomic acid.

Putative Antioxidant Signaling Pathway: Nrf2
The Nrf2 pathway is a critical regulator of the cellular antioxidant response. It is plausible that

Eucomic acid may activate the Nrf2 pathway, leading to the expression of antioxidant

enzymes.
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Caption: Postulated activation of the Nrf2 antioxidant pathway by Eucomic acid.

Conclusion and Future Directions
Eucomic acid presents a promising scaffold for the development of new therapeutic agents,

particularly for diseases with an underlying inflammatory and oxidative stress component. The

data and protocols presented in this guide provide a solid foundation for further investigation.

Future research should focus on elucidating the specific molecular targets of Eucomic acid,

validating its efficacy in preclinical disease models, and exploring its pharmacokinetic and

safety profiles. Such studies will be instrumental in translating the therapeutic potential of

Eucomic acid from the laboratory to the clinic.

To cite this document: BenchChem. [Eucomic Acid: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264881#cas-number-and-molecular-formula-of-
eucomic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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